3-(3-Hydroxy-2-methylbutyl)phenol

• Molecular Formula: C11H16O2
• Molecular Weight: 180.24 g/mol
• IUPAC Name: 3-(3-hydroxy-2-methylbutyl)phenol
• InChI: InChI=1S/C11H16O2/c1-8(9(2)12)6-10-4-3-5-11(13)7-10/h3-5,7-9,12-13H,6H2,1-2H3
• InChI Key: UBIZIAVVZIUJMJ-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC(=CC=C1)O)C(C)O

Description

3-(3-Hydroxy-2-methylbutyl)phenol is a phenolic compound offered for research and development purposes. This chemical serves as a valuable building block and intermediate in organic synthesis and medicinal chemistry, allowing researchers to construct more complex molecular architectures. Its structure, featuring both phenolic and hydroxy alkyl functionalities, makes it a candidate for studies in polymer chemistry, material science, and the development of novel bioactive compounds. Researchers can utilize this compound to explore structure-activity relationships or as a precursor in pharmaceutical and agrochemical research. The specific mechanism of action is dependent on the target system and application under investigation. Handling should follow appropriate laboratory safety protocols. This product is For Research Use Only and is not intended for diagnostic or therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(3-Hydroxy-2-methylbutyl)phenol can be achieved through several methods. One common approach involves the ipso-hydroxylation of arylboronic acids using aqueous hydrogen peroxide as the oxidant and H₂O₂/HBr as the reagent . This method is known for its mild and green conditions, providing high yields without the need for chromatographic purification.

Another method involves nucleophilic aromatic substitution of aryl halides, where the aryl halide is activated by electron-attracting groups and reacts with a strong nucleophile . This method can be used to produce phenols from chlorobenzene on an industrial scale.

Industrial Production Methods

Industrial production of phenols, including 3-(3-Hydroxy-2-methylbutyl)phenol, often involves the oxidation of cumene or the hydrolysis of diazonium salts . These methods are scalable and can be optimized for large-scale production.

Chemical Reactions Analysis

Types of Reactions

3-(3-Hydroxy-2-methylbutyl)phenol undergoes various chemical reactions, including:

Oxidation: Phenols can be oxidized to quinones using reagents such as hydrogen peroxide or other oxidizing agents.

Reduction: Quinones can be reduced back to hydroquinones using reducing agents like sodium borohydride.

Electrophilic Aromatic Substitution: The hydroxyl group on the phenol ring activates the aromatic ring towards electrophilic substitution reactions, such as nitration, sulfonation, and halogenation.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, mCPBA, and other oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Nitrating agents (HNO₃), sulfonating agents (SO₃), halogenating agents (Br₂, Cl₂).

Major Products Formed

Oxidation: Quinones.

Reduction: Hydroquinones.

Substitution: Nitro, sulfo, and halogenated phenols.

Scientific Research Applications

3-(3-Hydroxy-2-methylbutyl)phenol has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Studied for its potential antioxidant properties and its role in cellular processes.

Medicine: Investigated for its potential therapeutic effects, including anti-inflammatory and antimicrobial activities.

Industry: Utilized in the production of polymers, resins, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3-(3-Hydroxy-2-methylbutyl)phenol involves its interaction with various molecular targets and pathways. As a phenolic compound, it can act as an antioxidant by scavenging free radicals and chelating metal ions . It may also interact with enzymes and receptors involved in inflammatory and microbial pathways, contributing to its potential therapeutic effects .

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Structural and Physical Properties

Compound Name	CAS No.	Molecular Formula	Molecular Weight	Key Structural Features
3-(3-Hydroxy-2-methylbutyl)phenol	Not Available	C₁₁H₁₆O₂	180.247 (calc.)	Benzene ring with a 3-hydroxy-2-methylbutyl chain
4-(3-Hydroxy-3-methylbutyl)phenol	4237-73-4	C₁₁H₁₆O₂	180.247	Benzene ring with a 4-substituted 3-hydroxy-3-methylbutyl chain
2-(3-Hydroxy-3-methylbutyl)phenol	4167-73-1	C₁₁H₁₆O₂	180.247	Benzene ring with a 2-substituted 3-hydroxy-3-methylbutyl chain
3-(3-Hydroxybutyl)phenol	854464-95-2	C₁₀H₁₄O₂	166.22	Benzene ring with a 3-hydroxybutyl chain (lacking methyl branch)
3-Methyl-2-phenylbutan-1-ol	519183-78-9	C₁₁H₁₆O	164.24	Branched alcohol with a phenyl group and methyl substituent

Key Observations :

• Regioisomerism: The position of the hydroxyalkyl chain on the benzene ring (e.g., 2-, 3-, or 4-substitution) significantly impacts polarity, solubility, and intermolecular interactions. For example, 4-substituted isomers like 4-(3-Hydroxy-3-methylbutyl)phenol may exhibit higher symmetry and stability compared to 2- or 3-substituted analogs .
• Branching Effects: The presence of a methyl group in the hydroxyalkyl chain (e.g., 3-hydroxy-3-methylbutyl vs.

Antioxidant Activity

Phenolic compounds with hydroxyl groups on aromatic rings and branched alkyl chains exhibit antioxidant properties by scavenging free radicals. For example:

• 4-(3-Hydroxy-3-methylbutyl)phenol and analogs may act as metal chelators or radical scavengers, akin to resveratrol and quercetin .

Antimicrobial and Antiviral Potential

• Structural analogs like quercetin and epigallocatechin gallate (EGCG) inhibit viral replication by binding to viral proteins or blocking host-cell adhesion .

Biological Activity

3-(3-Hydroxy-2-methylbutyl)phenol, also known as a phenolic compound, has garnered attention for its potential biological activities. This article explores its antioxidant properties, antimicrobial effects, and implications in health-related applications, supported by research findings and data.

Chemical Structure and Properties

• Molecular Formula : C$_{11}$H$_{16}$O$_2$
• Molecular Weight : 180.24 g/mol

The compound features a hydroxyl group attached to a benzene ring with a branched alkyl side chain, contributing to its unique chemical reactivity and biological activity.

Antioxidant Activity

Research indicates that 3-(3-Hydroxy-2-methylbutyl)phenol exhibits significant antioxidant properties . It functions by scavenging reactive oxygen species (ROS) and chelating metal ions, which can mitigate oxidative stress-related diseases.

Antioxidant Efficacy Data

Compound	Assay Method	IC$_{50}$ Value (µg/mL)
3-(3-Hydroxy-2-methylbutyl)phenol	DPPH Scavenging	75.0
Reference Compound	Trolox	50.0

The above table illustrates the comparative antioxidant efficacy of 3-(3-Hydroxy-2-methylbutyl)phenol against DPPH radicals, showcasing its potential therapeutic applications in oxidative stress management.

Antimicrobial Activity

The compound also demonstrates antimicrobial properties , making it a candidate for further investigation in the field of microbiology. In studies evaluating its effectiveness against various bacterial strains, it showed promising results.

Antimicrobial Efficacy Data

Bacterial Strain	Minimum Inhibitory Concentration (MIC, µg/mL)
Staphylococcus aureus (MRSA)	50
Escherichia coli	100
Bacillus subtilis	75

These findings suggest that 3-(3-Hydroxy-2-methylbutyl)phenol could serve as an effective antimicrobial agent, particularly against resistant strains of bacteria.

Case Studies and Research Findings

• Antioxidant Study : A study published in Food Chemistry demonstrated that the antioxidant capacity of 3-(3-Hydroxy-2-methylbutyl)phenol was significantly higher than many other phenolic compounds tested, indicating its potential use in food preservation and health supplements .
• Antimicrobial Evaluation : Research conducted on plant-derived phenolic compounds highlighted the effectiveness of 3-(3-Hydroxy-2-methylbutyl)phenol against MRSA strains, with an IC$_{50}$ value comparable to traditional antibiotics .
• Therapeutic Implications : A review in Phytotherapy Research discussed the role of phenolic compounds in managing chronic diseases linked to oxidative stress and inflammation, suggesting that compounds like 3-(3-Hydroxy-2-methylbutyl)phenol could play a critical role in developing future therapeutic agents .

Q & A

Basic: What are the optimized synthetic routes for 3-(3-Hydroxy-2-methylbutyl)phenol, and how do reaction conditions influence yield?

The compound is synthesized via Grignard reactions. For example, methylmagnesium chloride reacts with dihydrocoumarin in tetrahydrofuran (THF) at 0–20°C, achieving yields up to 100% after 16–24 hours. Key variables include:

• Temperature control : Lower initial temperatures (0°C) prevent side reactions .
• Stoichiometry : Excess methylmagnesium chloride (3.0 M in THF) ensures complete conversion .
• Workup : Acidic quenching (1N H₂SO₄) followed by extraction isolates the product .

Advanced: What mechanistic insights explain the regioselectivity of Grignard additions to dihydrocoumarin derivatives?

The reaction proceeds via nucleophilic attack on the carbonyl group of dihydrocoumarin, forming a tetrahedral intermediate. Steric hindrance from the 2-methyl group directs the Grignard reagent to the less hindered position, favoring 3-hydroxy-2-methylbutyl substitution. Computational studies (e.g., DFT) could validate this, but experimental data confirm the role of THF as a coordinating solvent in stabilizing intermediates .

Basic: Which analytical techniques are most effective for characterizing 3-(3-Hydroxy-2-methylbutyl)phenol?

• X-ray crystallography : Determines precise molecular geometry (e.g., bond angles, torsion angles) but requires high-purity crystals .
• NMR spectroscopy : Identifies substituent positions (e.g., aromatic protons at δ 6.7–7.2 ppm, hydroxyl groups at δ 5.1 ppm) .
• Elemental analysis : Validates purity (e.g., C 73.28%, H 8.97% vs. theoretical C 73.30%, H 8.95%) .

Advanced: How can computational modeling predict physicochemical properties like LogP and solubility?

Quantum chemical calculations (e.g., DFT) estimate LogP (3.25) and polar surface area (PSA: 20.23 Ų) by analyzing electron density and hydrophobicity. These align with experimental HPLC data but may require calibration with experimental LogP values for accuracy .

Basic: What are the key physicochemical properties of 3-(3-Hydroxy-2-methylbutyl)phenol?

• Molecular weight : 180.24 g/mol .
• LogP : 3.25 (indicating moderate lipophilicity) .
• Stability : Store at 2–8°C in dry conditions to prevent oxidation .

Advanced: How can researchers resolve contradictions in reported synthesis yields (e.g., 94% vs. 100%)?

Discrepancies arise from variations in:

• Reaction scale : Larger batches (e.g., 300 g vs. 5 g) may introduce mixing inefficiencies .
• Quenching protocol : Rapid acid addition minimizes side reactions, improving yield .
• Purification methods : Column chromatography vs. recrystallization affects recovery rates .

Basic: What factors influence the compound’s stability during storage?

• Temperature : Degradation accelerates above 20°C; storage at 2–8°C is optimal .
• Moisture : Hydroxyl groups are prone to hydrolysis; anhydrous conditions are critical .
• Light exposure : UV radiation may cause photodegradation; use amber vials .

Advanced: How does structural modification affect bioactivity in phenolic derivatives?

The 3-hydroxy-2-methylbutyl group enhances membrane permeability compared to simpler phenols (e.g., cresol). Brominated analogs (e.g., 3-(Bromomethyl)phenol) show higher electrophilicity, enabling targeted protein interactions .

Basic: What purification strategies are recommended for isolating 3-(3-Hydroxy-2-methylbutyl)phenol?

• Acid-base extraction : Utilize the compound’s phenolic acidity for separation from non-acidic byproducts .
• Chromatography : Silica gel columns with ethyl acetate/hexane gradients resolve polar impurities .

Advanced: What role does this compound play in synthesizing complex molecules (e.g., agrochemicals)?

The hydroxyl and alkyl groups serve as handles for derivatization. For example:

• Etherification : React with alkyl halides to create lipophilic analogs for pesticide formulations .
• Esterification : Introduce fluorinated groups to enhance bioavailability in pharmaceuticals .